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Compound of Interest
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CAS No.: 13470-06-9

Cat. No.: B088405

Get Quote

Abstract

This technical guide provides an in-depth overview of the synthesis of strontium nitrite
(Sr(NO₂)₂) from strontium hydroxide (Sr(OH)₂). The primary focus is on the double

displacement reaction between strontium hydroxide and ammonium nitrite, which is currently

the most extensively documented method. This document details the experimental protocol for

this synthesis, presents quantitative data in a structured format, and includes visualizations of

the reaction pathway and experimental workflow. This guide is intended for researchers,

chemists, and professionals in the field of inorganic synthesis and drug development who

require a comprehensive understanding of strontium nitrite preparation.

Synthesis Methodologies
The synthesis of strontium nitrite from strontium hydroxide can be approached through

several chemical pathways. The most viable and reported method involves a double

displacement reaction. Other potential, though less documented, routes include direct

neutralization with nitrous acid or its anhydride.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b088405#bc-rfq
https://www.benchchem.com/product/b088405/docs?utm_src=pdf-body#synthesis-of-strontium-nitrite-from-strontium-hydroxide-a-technical-guide
https://www.benchchem.com/product/b088405/docs?utm_src=pdf-body#synthesis-of-strontium-nitrite-from-strontium-hydroxide-a-technical-guide
https://www.benchchem.com/product/b088405/docs?utm_src=pdf-body#synthesis-of-strontium-nitrite-from-strontium-hydroxide-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Route: Double Displacement with Ammonium
Nitrite
The most effective method for synthesizing strontium nitrite is the exchange reaction between

strontium hydroxide and ammonium nitrite.[1] This reaction proceeds based on the following

equation:

Sr(OH)₂(s) + 2NH₄NO₂(aq) → Sr(NO₂)₂(aq) + 2NH₄OH(aq)

In this process, a slurry of strontium hydroxide is treated with a solution of ammonium nitrite.

The reaction is driven to completion by the subsequent removal of the ammonium hydroxide

and the crystallization of strontium nitrite from the solution.

The table below summarizes the key quantitative parameters for the synthesis of strontium
nitrite via the ammonium nitrite route, based on available literature.[1]

Parameter Value

Reactant Ratio Excess of Ammonium Nitrite

Reaction Temperature 50 - 60 °C

Reaction Time 4 - 5 hours

Product Yield 75 - 80%

Product Purity 99.8%

Melting Point 390 °C

The following is a detailed experimental protocol for the synthesis of strontium nitrite:

Reactant Preparation:

Prepare a saturated solution of ammonium nitrite (NH₄NO₂) in deionized water. The exact

concentration should be calculated to ensure an excess is used relative to the strontium

hydroxide.

Weigh a precise amount of crystalline strontium hydroxide (Sr(OH)₂).
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Reaction:

In a thermostatically controlled reaction vessel, create a heterogeneous mixture by adding

the crystalline strontium hydroxide to the ammonium nitrite solution.

Heat the mixture to a constant temperature of 50-60 °C.[1]

Maintain this temperature with continuous stirring for a period of 4 to 5 hours to ensure the

reaction goes to completion.[1]

Product Isolation and Purification:

Filtration: After the reaction period, filter the hot solution to remove any unreacted

strontium hydroxide or other solid impurities.

Evaporation: The resulting filtrate is then subjected to evaporation to reduce the solvent

volume and concentrate the strontium nitrite.

Salting-Out/Crystallization: The concentrated solution undergoes a salting-out process,

which may involve cooling or the addition of a miscible organic solvent to induce the

crystallization of strontium nitrite.

Drying: The obtained crystals of strontium nitrite are then separated from the mother

liquor by filtration and dried under vacuum.

Alternative Theoretical Routes
Theoretically, strontium nitrite can be synthesized by the direct acid-base neutralization

reaction between strontium hydroxide and nitrous acid (HNO₂):

Sr(OH)₂(aq) + 2HNO₂(aq) → Sr(NO₂)₂(aq) + 2H₂O(l)

However, this method is often impractical for laboratory and industrial synthesis due to the

inherent instability of nitrous acid, which tends to disproportionate.

Another potential route is the reaction of strontium hydroxide with dinitrogen trioxide (N₂O₃),

which is the anhydride of nitrous acid:
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Sr(OH)₂(aq) + N₂O₃(g) → Sr(NO₂)₂(aq) + H₂O(l)

This method would involve bubbling dinitrogen trioxide gas through an aqueous solution of

strontium hydroxide. Dinitrogen trioxide is itself unstable at room temperature and exists in

equilibrium with nitric oxide (NO) and nitrogen dioxide (NO₂). This makes precise stoichiometric

control challenging.

Visualized Pathways and Workflows
Reaction Pathway
The following diagram illustrates the chemical transformation in the primary synthesis route.
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Caption: Double displacement reaction for strontium nitrite synthesis.

Experimental Workflow
The workflow for the synthesis and purification of strontium nitrite is depicted in the following

flowchart.
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Caption: Workflow for the synthesis and purification of strontium nitrite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis of strontium nitrite; Sintez nitrita strontsiya (Journal Article) | ETDEWEB
[osti.gov]

To cite this document: BenchChem. [Synthesis of Strontium Nitrite from Strontium Hydroxide:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088405/docs#synthesis-of-strontium-nitrite-from-
strontium-hydroxide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b088405?utm_src=pdf-custom-synthesis#bc-rfq
https://www.osti.gov/etdeweb/biblio/20243378
https://www.osti.gov/etdeweb/biblio/20243378
https://www.benchchem.com/product/b088405/docs#synthesis-of-strontium-nitrite-from-strontium-hydroxide-a-technical-guide
https://www.benchchem.com/product/b088405/docs#synthesis-of-strontium-nitrite-from-strontium-hydroxide-a-technical-guide
https://www.benchchem.com/product/b088405/docs#synthesis-of-strontium-nitrite-from-strontium-hydroxide-a-technical-guide
https://www.benchchem.com/product/b088405/docs#synthesis-of-strontium-nitrite-from-strontium-hydroxide-a-technical-guide
https://www.benchchem.com/product/b088405?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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